Cas no 17020-27-8 (9,19-Cyclolanostane-3,26-diol, 24-methylene-, (3b)-)

9,19-Cyclolanostane-3,26-diol, 24-methylene-, (3b)- Properties

Names and Identifiers

• 9,19-Cyclolanostane-3,26-diol, 24-methylene-, (3b)-
• 24-METHYLENECYCLOARTANE-3BETA,26-DIOL
• 24-Methylenecycloartane-3β,26-diol
• 4,4'-(2-Pyridinylmethylene)bis(2,6-dichlorophenol)
• (3beta)-24-Methylene-9,19-cyclolanostane-3,26-diol
• [ "" ]
• 17020-27-8
• (1S,3R,6S,8R,11S,12S,15R,16R)-15-[(2R)-7-hydroxy-6-methyl-5-methylideneheptan-2-yl]-7,7,12,16-tetramethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol
• 24-Methylenecycloartane-3beta,26-diol
• CHEMBL3892794
• +Expand

• InChIKey： LUHPIFKLOCRBPA-UHFFFAOYSA-N
• Inchi： InChI=1S/C31H52O2/c1-20(22(3)18-32)8-9-21(2)23-12-14-29(7)25-11-10-24-27(4,5)26(33)13-15-30(24)19-31(25,30)17-16-28(23,29)6/h21-26,32-33H,1,8-19H2,2-7H3/t21-,22?,23-,24+,25+,26+,28-,29+,30-,31+/m1/s1
• SMILES： CC(CCC(=C)C(C)CO)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C

Computed Properties

• Exact Mass: 456.396730897g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 456.396730897g/mol
• Heavy Atom Count: 33
• Complexity: 801
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Boiling Point: 476.8±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 242.2±27.3 °C
• Color/Form: Powder
• Density: 1.5±0.1 g/cm3